3-Thiopheneethanol
Overview
Description
3-Thiopheneethanol, also known as 3-hydroxy-4-thiophene ethyl alcohol, is a synthetic organic compound with a molecular formula of C4H8OS. It is a colorless liquid at room temperature with a pleasant odor. It is used in a variety of applications, including pharmaceuticals, perfumes, and plastics. It has also been studied for its potential medicinal uses, such as its potential anti-inflammatory effects.
Scientific Research Applications
Electrochemical Polymerization
3-Thiopheneethanol (TE) has been utilized in the electrochemical synthesis and characterization of conducting copolymers. These copolymers are suitable for applications in electrochromic displays. TE, along with other 3-substituted thiophene monomers, shows specific oxidation potentials, making it valuable in the creation of electroactive polymers (Alves, Calado, Donnici, & Matencio, 2010).
Conductive Polymer Thin Films
Mixtures of this compound and ethylene dioxythiophene were used in oxidative chemical vapor deposition to obtain conductive polymer thin films with varying densities of hydroxyl pendant groups. These films have potential applications in areas like high-resolution mass spectrometry and UV-visible-Near Infrared spectroscopy, showcasing their multifunctional nature (Goktas et al., 2016).
Organic Solar Cells and Photovoltaics
Poly(3-hexylthiophene), which can be related to this compound, has been a focus for use in organic solar cells. Research in this area has explored the photo- and thermooxidation of such polymers, which is crucial for understanding the stability and efficiency of solar cells (Manceau, Rivaton, Gardette, Guillerez, & Lemaître, 2009).
Thermochemical Studies
The study of thiophene-based compounds, like this compound, includes their thermochemical properties. This research is vital for applications in drug design, electronics, and conductive polymers, offering insights into their stability and reactivity (Roux et al., 2007).
Gas Chromatography
Thiophene-based π-conjugated polymers, closely related to this compound, have been explored as stationary phases in gas chromatography. This application demonstrates the potential of thiophene-based polymers in separation science, offering high-resolution performance for various isomers (Peng & Qi, 2018).
Organic Semiconductors and Electronics
Thiophene-based materials, including derivatives of this compound, are essential in the development of semiconductor and fluorescent compounds, finding use in electronic and optoelectronic devices and the selective detection of biopolymers (Barbarella, Melucci, & Sotgiu, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that 3-thiopheneethanol is used as a building block in the synthesis of various ether and ester derivatives . These derivatives may have different targets depending on their structure and function.
Biochemical Pathways
The derivatives synthesized from this compound could potentially affect various biochemical pathways depending on their structure and function .
Pharmacokinetics
The physicochemical properties such as its molecular weight (12819 g/mol ), boiling point (110-111 °C/14 mmHg ), and solubility can influence its pharmacokinetic properties.
Result of Action
The derivatives synthesized from this compound could have various effects depending on their targets and mode of action .
properties
IUPAC Name |
2-thiophen-3-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8OS/c7-3-1-6-2-4-8-5-6/h2,4-5,7H,1,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYPNNBPPDFTQFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40160319 | |
Record name | Thiophene-3-ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40160319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13781-67-4 | |
Record name | 3-Thiopheneethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13781-67-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Thiophene-3-ethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013781674 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thiophene-3-ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40160319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Thiophene-3-ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.017 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-Thiopheneethanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QT9D7W9SX6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key applications of 3-Thiopheneethanol in material science?
A1: this compound (3TE) is a valuable monomer in material science, particularly for creating functionalized conducting polymers. Its primary application involves copolymerization with 3,4-ethylenedioxythiophene (EDOT) via oxidative chemical vapor deposition (oCVD). [, , , ] This process yields thin films with tunable hydroxyl (-OH) group densities, impacting properties like conductivity and functionality. [] These films find use in various applications, including high aspect ratio, multifunctional nanobundles with potential in sensing and surface modification. []
Q2: How does the incorporation of this compound affect the optical properties of polythiophene derivatives?
A2: Integrating this compound into polythiophenes, such as those copolymerized with 3-methoxythiophene, influences their optical behavior. [] Research indicates a red shift in the π–π* transition peak in UV-Vis-NIR spectra with increasing 3TE content. [] This shift suggests a change in the polymer's electronic structure and conjugation length, impacting its light absorption and emission characteristics.
Q3: Can you elaborate on the role of this compound in biosensor development?
A3: this compound plays a crucial role in developing chemiresistive biosensors. Its -OH groups enable the immobilization of biomolecules like avidin, facilitating the specific detection of target analytes like biotin. [, ] Studies show that 3TE-based copolymers deposited on flexible substrates like electrospun nylon fibers enhance sensor response and reduce response times compared to flat surfaces. [] Furthermore, research highlights the ability of 3TE-based sensors to differentiate between specific and non-specific binding events, improving accuracy in complex samples. []
Q4: What makes this compound a suitable monomer for molecular imprinting in sensor applications?
A4: this compound exhibits favorable characteristics for molecular imprinting, particularly in electrochemical sensors. Its ability to electropolymerize in aqueous solutions allows for the in-situ fabrication of molecularly imprinted polymer (MIP) films directly on electrode surfaces. [, ] This process is environmentally friendly and rapid, often completed within 30 minutes. [, ] Computational simulations and experimental evaluations confirm 3TE's effectiveness in creating selective recognition sites for target molecules like sulfamethizole and pathogenic bacteria. [, ] These MIP-based sensors demonstrate high sensitivity, selectivity, reusability, and applicability in real-world sample analysis. [, ]
Q5: Are there any studies investigating the potential toxicity of this compound?
A5: While limited information is available regarding the specific toxicity of this compound, research has explored the toxicity potential of a polymer incorporating 3TE using the Ames test and comet assay. [] These studies aim to assess the potential mutagenic and genotoxic effects of materials containing 3TE, contributing valuable information for safety considerations in its applications.
Q6: Have there been any computational studies on the dimerization of this compound?
A6: Yes, computational chemistry methods, specifically density functional theory (DFT), have been employed to study the dimerization of this compound. [, ] These studies provide insights into the initial steps of polymerization and the reactivity of 3TE with itself and comonomers like EDOT. [] The calculations provide valuable information on the kinetics and thermodynamics of these reactions, contributing to a better understanding of 3TE polymerization behavior.
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